Cas no 853643-60-4 (tert-butyl 4-(3-bromophenyl)-3,6-dihydropyridine-1(2H)-carboxylate)

• Product Name: tert-butyl 4-(3-bromophenyl)-3,6-dihydropyridine-1(2H)-carboxylate
• CAS No: 853643-60-4
• MF: C₁₆H₂₀BrNO₂
• MW: 338.239503860474
• CID: 2127801
• Update Time: 2025-07-21

tert-butyl 4-(3-bromophenyl)-3,6-dihydropyridine-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-bromophenyl)-3,6-dihydropyridine-1(2H)-carboxylate
• 1(2H)-Pyridinecarboxylic acid, 4-(3-bromophenyl)-3,6-dihydro-, 1,1-dimethylethyl ester

• Inchi： 1S/C16H20BrNO2/c1-16(2,3)20-15(19)18-9-7-12(8-10-18)13-5-4-6-14(17)11-13/h4-7,11H,8-10H2,1-3H3
• InChI Key： CSFQMWUUUSGHPQ-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)CC=C(C2=CC=CC(Br)=C2)C1

Additional information on tert-butyl 4-(3-bromophenyl)-3,6-dihydropyridine-1(2H)-carboxylate

Professional Introduction to Tert-butyl 4-(3-bromophenyl)-3,6-dihydropyridine-1(2H)-carboxylate (CAS No. 853643-60-4)

Tert-butyl 4-(3-bromophenyl)-3,6-dihydropyridine-1(2H)-carboxylate, with the CAS number 853643-60-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyridine derivative class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a bromophenyl moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The tert-butyl 4-(3-bromophenyl)-3,6-dihydropyridine-1(2H)-carboxylate structure is characterized by a pyridine ring substituted with a carboxylate group at the 1(2H) position, a brominated phenyl group at the 4-position, and a dihydropyridine core. This configuration not only imparts specific electronic and steric properties but also enhances its potential for interactions with biological targets. The tert-butyl group, in particular, serves as a protecting group and influences the compound's solubility and metabolic stability.

In recent years, there has been growing interest in pyridine derivatives due to their role as key pharmacophores in various therapeutic agents. The 3-bromophenyl substituent in this compound is particularly noteworthy as it can participate in various chemical reactions, including cross-coupling reactions, which are widely used in synthetic organic chemistry. These reactions allow for the introduction of additional functional groups, enabling the creation of more complex molecules with tailored biological activities.

One of the most exciting applications of tert-butyl 4-(3-bromophenyl)-3,6-dihydropyridine-1(2H)-carboxylate is in the development of novel pharmaceuticals. Researchers have been exploring its potential as an intermediate in the synthesis of drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising activities against cancer cells by inhibiting specific enzymes or pathways involved in tumor growth and progression. The bromophenyl moiety, in particular, has been found to enhance binding affinity to certain protein targets, making it an attractive component for drug design.

The synthesis of tert-butyl 4-(3-bromophenyl)-3,6-dihydropyridine-1(2H)-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced catalytic systems and purification techniques ensures high yields and purity of the final product. These synthetic methodologies are crucial for producing sufficient quantities of the compound for both research and commercial purposes.

Recent advancements in computational chemistry have also contributed to the understanding of the properties and reactivity of tert-butyl 4-(3-bromophenyl)-3,6-dihydropyridine-1(2H)-carboxylate. Molecular modeling studies have helped predict its behavior in different environments and its interactions with biological targets. These insights are invaluable for optimizing synthetic routes and designing more effective derivatives with enhanced pharmacological properties.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents based on pyridine derivatives. The unique structural features of tert-butyl 4-(3-bromophenyl)-3,6-dihydropyridine-1(2H)-carboxylate make it a promising candidate for further development. Its potential applications span across multiple therapeutic areas, including oncology, neurology, and inflammation-related disorders. As research progresses, it is expected that more sophisticated derivatives will be developed, offering new treatment options for patients worldwide.

In conclusion, tert-butyl 4-(3-bromophenyl)-3,6-dihydropyridine-1(2H)-carboxylate (CAS No. 853643-60-4) represents a significant advancement in pharmaceutical chemistry. Its unique structure and versatile reactivity make it a valuable tool for drug discovery and development. With ongoing research efforts focused on optimizing its synthesis and exploring its biological activities, this compound holds great promise for contributing to the next generation of therapeutic agents.